2-(2-chlorophenyl)-6-({5-[(3,5-dimethyl-4-isoxazolyl)methyl]-2-furyl}carbonyl)-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[3,4-d]pyrimidin-9(1H)-one

• IUPAC Name: 5-(2-chlorophenyl)-12-[5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]furan-2-carbonyl]-2,6,7,12-tetrazatricyclo[7.4.0.03,7]trideca-1(9),2,4-trien-8-one
• InChI: InChI=1S/C26H22ClN5O4/c1-14-19(15(2)36-30-14)11-16-7-8-23(35-16)26(34)31-10-9-18-22(13-31)28-24-12-21(29-32(24)25(18)33)17-5-3-4-6-20(17)27/h3-8,12,29H,9-11,13H2,1-2H3
• InChI Key: MHVVXCNTIPPYIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC2=CC=C(O2)C(=O)N3CCC4=C(C3)N=C5C=C(NN5C4=O)C6=CC=CC=C6Cl
• Molecular Formula: C26H22ClN5O4
• Molecular Weight: 503.9 g/mol

Description

2-(2-chlorophenyl)-6-({5-[(3,5-dimethyl-4-isoxazolyl)methyl]-2-furyl}carbonyl)-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[3,4-d]pyrimidin-9(1H)-one is a useful research compound. Its molecular formula is C26H22ClN5O4 and its molecular weight is 503.94. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chlorophenyl)-6-({5-[(3,5-dimethyl-4-isoxazolyl)methyl]-2-furyl}carbonyl)-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[3,4-d]pyrimidin-9(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chlorophenyl)-6-({5-[(3,5-dimethyl-4-isoxazolyl)methyl]-2-furyl}carbonyl)-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[3,4-d]pyrimidin-9(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure to Chemical Compounds

Research on environmental exposure to chemicals like organophosphorus (OP) and pyrethroid (PYR) pesticides in South Australian preschool children highlights the widespread exposure to neurotoxic insecticides in young populations. The study found OP metabolites were detected more commonly than PYR, with exposure to more than one chemical and contemporaneous exposure to chemicals from both OP and PYR groups being common in the study population (Babina et al., 2012).

Neuroprotection and Parkinson's Disease

In another study, caffeine and A2A adenosine receptor inactivation were investigated for their neuroprotective effects in a model of Parkinson's disease. This research suggests a potential neural basis for the inverse association of caffeine with the development of Parkinson's disease, highlighting the role of A2A receptor blockade in attenuating MPTP toxicity (Chen et al., 2001).

Dietary Carcinogens and Cancer Risk

A study on the presence of carcinogenic heterocyclic amines in the urine of healthy volunteers eating a normal diet, but not of inpatients receiving parenteral alimentation, provides evidence that humans are continually exposed to carcinogenic heterocyclic amines in food, which may contribute to cancer risk (Ushiyama et al., 1991).